Noopept
Noopept
Novel, proline-containing, nootropic and neuroprotective dipeptide drug. Modulates physiological functions such as cognition and anxiety. α-synuclein amyloid toxicity rescued in cell models. Stimulates NGF and BDNF expression in rat hippocampus. Viability of hippocampal HT-22 neurons improved in glutamate toxicity model. Blood glucose levels and glucose tolerance normalized in stretozotocin-induced diabetic rat models.
N-Phenylacetyl-L-prolylglycine ethyl ester is a synthetic dipeptide that has been shown to produce positive nootropic and cognitive effects in animal models (0.01-0.8 mg/kg) by a mechanism similar to other related racetam compounds. It can rescue neuroblastoma SH-SY5Y cells from amyloid-induced cytotoxicity, indicating a potential application in the treatment of neurodegenerative diseases. It also demonstrates antioxidant and anti-inflammatory effects, which have been examined in the context of an anti-diabetic agent. This compound was recently identified in illegal designer herbal products distributed in Japan and is intended for research and forensic purposes only.
Nootropic; Modulator of neurogensis, stimulating the expression of NGF and BDNF and having potential application in the treatment of Alzheimer's disease.
1-(2-Phenylacetyl)-L-prolylglycine Ethyl Ester, is a synthetic dipeptide, having shown to have positive nootropic and cognitive effects in animals. The human studies have shown promising results, with potential application in the treatment of Alzheimer's disease.
Noopept, also known as Omberacetam, is an AMPA receptor modulator potentially for the treatment of cognitive deficits.
N-Phenylacetyl-L-prolylglycine ethyl ester is a synthetic dipeptide that has been shown to produce positive nootropic and cognitive effects in animal models (0.01-0.8 mg/kg) by a mechanism similar to other related racetam compounds. It can rescue neuroblastoma SH-SY5Y cells from amyloid-induced cytotoxicity, indicating a potential application in the treatment of neurodegenerative diseases. It also demonstrates antioxidant and anti-inflammatory effects, which have been examined in the context of an anti-diabetic agent. This compound was recently identified in illegal designer herbal products distributed in Japan and is intended for research and forensic purposes only.
Nootropic; Modulator of neurogensis, stimulating the expression of NGF and BDNF and having potential application in the treatment of Alzheimer's disease.
1-(2-Phenylacetyl)-L-prolylglycine Ethyl Ester, is a synthetic dipeptide, having shown to have positive nootropic and cognitive effects in animals. The human studies have shown promising results, with potential application in the treatment of Alzheimer's disease.
Noopept, also known as Omberacetam, is an AMPA receptor modulator potentially for the treatment of cognitive deficits.
Brand Name:
Vulcanchem
CAS No.:
157115-85-0
VCID:
VC0537472
InChI:
InChI=1S/C17H22N2O4/c1-2-23-16(21)12-18-17(22)14-9-6-10-19(14)15(20)11-13-7-4-3-5-8-13/h3-5,7-8,14H,2,6,9-12H2,1H3,(H,18,22)/t14-/m0/s1
SMILES:
CCOC(=O)CNC(=O)C1CCCN1C(=O)CC2=CC=CC=C2
Molecular Formula:
C17H22N2O4
Molecular Weight:
318.4 g/mol
Noopept
CAS No.: 157115-85-0
Cat. No.: VC0537472
Molecular Formula: C17H22N2O4
Molecular Weight: 318.4 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | Novel, proline-containing, nootropic and neuroprotective dipeptide drug. Modulates physiological functions such as cognition and anxiety. α-synuclein amyloid toxicity rescued in cell models. Stimulates NGF and BDNF expression in rat hippocampus. Viability of hippocampal HT-22 neurons improved in glutamate toxicity model. Blood glucose levels and glucose tolerance normalized in stretozotocin-induced diabetic rat models. N-Phenylacetyl-L-prolylglycine ethyl ester is a synthetic dipeptide that has been shown to produce positive nootropic and cognitive effects in animal models (0.01-0.8 mg/kg) by a mechanism similar to other related racetam compounds. It can rescue neuroblastoma SH-SY5Y cells from amyloid-induced cytotoxicity, indicating a potential application in the treatment of neurodegenerative diseases. It also demonstrates antioxidant and anti-inflammatory effects, which have been examined in the context of an anti-diabetic agent. This compound was recently identified in illegal designer herbal products distributed in Japan and is intended for research and forensic purposes only. Nootropic; Modulator of neurogensis, stimulating the expression of NGF and BDNF and having potential application in the treatment of Alzheimer's disease. 1-(2-Phenylacetyl)-L-prolylglycine Ethyl Ester, is a synthetic dipeptide, having shown to have positive nootropic and cognitive effects in animals. The human studies have shown promising results, with potential application in the treatment of Alzheimer's disease. Noopept, also known as Omberacetam, is an AMPA receptor modulator potentially for the treatment of cognitive deficits. |
|---|---|
| CAS No. | 157115-85-0 |
| Molecular Formula | C17H22N2O4 |
| Molecular Weight | 318.4 g/mol |
| IUPAC Name | ethyl 2-[[(2S)-1-(2-phenylacetyl)pyrrolidine-2-carbonyl]amino]acetate |
| Standard InChI | InChI=1S/C17H22N2O4/c1-2-23-16(21)12-18-17(22)14-9-6-10-19(14)15(20)11-13-7-4-3-5-8-13/h3-5,7-8,14H,2,6,9-12H2,1H3,(H,18,22)/t14-/m0/s1 |
| Standard InChI Key | PJNSMUBMSNAEEN-AWEZNQCLSA-N |
| Isomeric SMILES | CCOC(=O)CNC(=O)[C@@H]1CCCN1C(=O)CC2=CC=CC=C2 |
| SMILES | CCOC(=O)CNC(=O)C1CCCN1C(=O)CC2=CC=CC=C2 |
| Canonical SMILES | CCOC(=O)CNC(=O)C1CCCN1C(=O)CC2=CC=CC=C2 |
| Appearance | Solid powder |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator